Cas no 2354660-31-2 (1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2354660-31-2
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 6335459
• PubChem ID: 165901281
• Update Time: 2025-06-14

1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid
• 2354660-31-2
• EN300-6750820
• 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H20ClNO4/c1-15(2,3)22-14(21)18-8-7-16(10-18,13(19)20)11-5-4-6-12(17)9-11/h4-6,9H,7-8,10H2,1-3H3,(H,19,20)
• InChI Key： HWGWSXSQNIUUKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.1080858g/mol
• Monoisotopic Mass: 325.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid

Research Briefing on 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2354660-31-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of pyrrolidine derivatives as versatile scaffolds for drug discovery. Among these, 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2354660-31-2) has emerged as a compound of interest due to its potential applications in the development of novel therapeutic agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

The compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and 3-chlorophenyl substitution, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the construction of peptidomimetics and small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The Boc group enhances the compound's stability during synthetic procedures, while the chlorophenyl moiety contributes to its binding affinity with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid as a precursor for the development of selective kinase inhibitors. The study reported a multi-step synthetic route yielding derivatives with nanomolar potency against specific kinase targets, underscoring the compound's potential in oncology drug development. Structural-activity relationship (SAR) analyses highlighted the critical role of the 3-chlorophenyl group in modulating target selectivity.

Further investigations have examined the compound's pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and membrane permeability, revealing favorable characteristics for oral bioavailability. These findings position the compound as a promising candidate for further optimization in drug discovery pipelines.

Emerging applications extend beyond kinase inhibition. A 2024 publication in ACS Chemical Biology described the incorporation of this pyrrolidine derivative into peptide-based probes for studying protein-protein interactions. The compound's rigid structure and functional group compatibility make it particularly valuable for chemical biology tools development.

Ongoing research continues to explore novel derivatives and applications of 1-[(Tert-butoxy)carbonyl]-3-(3-chlorophenyl)pyrrolidine-3-carboxylic acid. Current challenges include optimizing synthetic yields at scale and further characterizing its off-target effects. However, the compound's demonstrated versatility and promising biological activity profile suggest it will remain an important focus of chemical biology research in the coming years.